Bornite

Specification

• CAS No.: 1308-82-3
• Molecular Formula: C11H19O-
• Molecular Weight: 167.27 g/mol
• IUPAC Name: (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)methanolate
• Standard InChI: InChI=1S/C11H19O/c1-10(2)8-4-5-11(10,3)9(6-8)7-12/h8-9H,4-7H2,1-3H3/q-1
• Standard InChI Key: MCJZOJPTTRMDJI-UHFFFAOYSA-N
• SMILES: CC1(C2CCC1(C(C2)C[O-])C)C
• Canonical SMILES: CC1(C2CCC1(C(C2)C[O-])C)C

Introduction

Chemical Composition and Properties

Bornite is a copper iron sulfide mineral with the chemical formula Cu₅FeS₄. Named after the Austrian mineralogist I. von Born (1742-1791), this mineral represents an important element in the Cu-Fe-S system. The elemental composition by weight demonstrates its copper-rich nature, explaining its economic significance as a copper ore.

Chemical Composition

Table 1: Elemental Composition of Bornite by Weight

Element	Percentage by Weight
Copper (Cu)	63.31%
Iron (Fe)	11.13%
Sulfur (S)	25.56%
Total	100.00%

The molecular weight of bornite is approximately 501.84 grams per mole, with its empirical formula expressed as Cu₅Fe²⁺S₄, indicating the oxidation state of iron in the compound.

Physical Properties

Bornite possesses a distinctive set of physical properties that facilitate its identification and characterize its behavior in various geological settings.

Optical Properties

The most striking feature of bornite is its surface coloration. Fresh surfaces display a copper-red or bronze-brown color that quickly tarnishes to produce the iridescent shades of blue, purple, red, green, and yellow that make it so recognizable. This tarnishing occurs due to the formation of very thin coatings of more oxidized minerals when exposed to air and moisture.

Bornite exhibits a metallic luster on fresh surfaces and produces a consistently grayish-black to dark gray streak, providing a reliable diagnostic feature even when the surface has tarnished. Under reflected light microscopy, bornite appears brown to pinkish with weak but noticeable pleochroism.

Mechanical and Physical Characteristics

Table 2: Physical Properties of Bornite

Property	Characteristic
Hardness	3-3.25 on Mohs scale
Specific Gravity	5.06-5.08 (measured), 5.09 (calculated)
Cleavage	Poor on {111}, generally considered imperfect
Fracture	Uneven to subconchoidal, brittle
Tenacity	Brittle
Transparency	Opaque
Diaphaneity	Opaque
Magnetism	Magnetic after heating
Luminescence	Non-fluorescent

Crystallography and Structure

Bornite presents interesting crystallographic features, including temperature-dependent polymorphism that affects its internal structural arrangement.

Crystal System and Parameters

Bornite crystallizes in the orthorhombic crystal system with dipyramidal symmetry (space group: Pbca). The unit cell dimensions are:

Table 3: Crystallographic Parameters of Bornite

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Dimensions	a = 10.95 Å, b = 21.862 Å, c = 10.95 Å
Axial Ratios	a:b:c = 0.5008:1:0.5008
Z Value	16 (formula units per unit cell)
Unit Cell Volume	2,621.31 ų
Calculated Density	5.09 g/cm³

Well-formed crystals of bornite are relatively rare; the mineral commonly occurs in granular or massive forms. When crystals do form, they may appear pseudocubic, dodecahedral, or octahedral. Twinning occurs as penetration twins on111.

Structural Transformation

A particularly significant aspect of bornite's structure is its temperature-dependent polymorphism. At temperatures above 228°C (442°F), bornite adopts an isometric structure with copper and iron atoms randomly distributed throughout the lattice. As temperature decreases below this threshold, the copper and iron atoms become ordered, causing the symmetry to reduce from isometric to orthorhombic.

This structural transformation explains some of the mineral's physical properties and behavior in different geological settings. The high-temperature form features a cubic close-packed arrangement of sulfur atoms with copper and iron atoms occupying interstitial positions.

Occurrence and Formation

Bornite forms in diverse geological environments through various processes, contributing to its widespread distribution in copper deposits worldwide.

Geological Settings

Bornite occurs in multiple geological contexts, including:

• Porphyry copper deposits

• Hydrothermal veins

• Contact metamorphic zones and skarns

• Supergene enrichment zones of sulfide mineral deposits

• Disseminated through mafic igneous rocks

• Carbonaceous shales

• Pegmatites

• Replacement zones

Historically significant localities for bornite include Cornwall, England, and Arizona porphyry copper deposits.

Associated Minerals

Bornite commonly occurs alongside other sulfide minerals, forming characteristic mineral assemblages. Frequent mineral associations include:

• Chalcopyrite (CuFeS₂)

• Chalcocite (Cu₂S)

• Covellite (CuS)

• Pyrite (FeS₂)

• Marcasite (FeS₂)

In the supergene enrichment zone of copper deposits, both chalcopyrite and bornite are typically replaced by chalcocite and covellite. This association and transformation sequence aids in understanding the evolution of copper deposits.

Formation Processes

The formation of bornite occurs through several geological processes:

• Primary mineralization in igneous intrusions

• Hydrothermal activity in veins and replacement deposits

• Contact metamorphism at the boundaries between intrusive bodies and country rocks

• Supergene enrichment, where it may form as a secondary mineral

These diverse formation pathways demonstrate the various conditions under which copper, iron, and sulfur can combine to form bornite under different pressure, temperature, and chemical environments.

Identification and Distinguishing Features

The identification of bornite relies on a combination of visual characteristics and laboratory tests that differentiate it from similar minerals.

Visual Identification

The most distinctive feature of bornite is its iridescent tarnish, which produces vibrant colors ranging from blue and purple to green and gold. On fresh surfaces, bornite displays a copper-red or bronze-brown color, which quickly tarnishes upon exposure to air and moisture.

Laboratory Tests

Several laboratory tests can help confirm the identification of bornite:

• X-ray diffraction showing characteristic peaks at d-spacings of 1.937, 3.18, and 2.74 Å

• Blowpipe flame test on charcoal, where bornite releases sulfur dioxide odor and becomes magnetic

• Specific gravity measurement (5.06-5.08)

• Streak test showing grayish-black streak

Economic Importance and Applications

Bornite serves various purposes across industrial, scientific, and aesthetic domains, with its principal value derived from its copper content.

Industrial Applications

The primary industrial importance of bornite lies in its role as a copper ore mineral. With a copper content of approximately 63% by weight, it represents a valuable source of this essential metal. Copper extracted from bornite and other copper minerals is utilized in numerous applications, including electrical conductors, construction materials, and various manufactured products.

Collector and Museum Specimens

Due to its striking iridescent colors, bornite is highly valued as a specimen mineral for collectors, museums, and educational institutions. The visual appeal of well-preserved bornite samples makes them popular display pieces that demonstrate the aesthetic diversity of the mineral kingdom.

Scientific Significance

From a scientific perspective, bornite serves as an important subject for research in mineralogy, economic geology, and materials science. Studies of its crystal structure, formation conditions, and transformation behaviors contribute to broader understanding of sulfide mineral systems and copper deposit evolution.

Alteration and Weathering

Understanding the alteration processes affecting bornite provides insight into the development of copper deposits and the mineral's long-term stability.

Surface Tarnishing

The characteristic iridescent tarnish of bornite develops due to surface oxidation processes. Upon exposure to air and moisture, the surface of bornite rapidly reacts to form thin films of more oxidized minerals, producing the colorful iridescent effect. This tarnishing sequence progresses from the initial copper-red or bronze-brown color through various shades of purple, blue, and eventually black.

Historical Context and Naming

The history of bornite's discovery and naming provides additional context for understanding its place in mineralogical science.

Etymology and Recognition

Bornite was named in honor of Ignaz von Born (1742-1791), an Austrian mineralogist who made significant contributions to the field of mineralogy and mining technology. The mineral has been known and utilized for centuries, particularly in regions with significant copper deposits.